Cas no 99903-04-5 (4-bromo-1H-imidazole-5-sulfonyl chloride)

• Product Name: 4-bromo-1H-imidazole-5-sulfonyl chloride
• CAS No: 99903-04-5
• MF: C₃H₂BrClN₂O₂S
• MW: 245.482177257538
• MDL: MFCD19381998
• CID: 4667941
• Update Time: 2025-05-21

4-bromo-1H-imidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-sulfonyl chloride, 5-bromo-
• 4-Bromo-1H-imidazole-5-sulfonyl Chloride
• 4-bromo-1H-imidazole-5-sulfonyl chloride

• MDL： MFCD19381998
• Inchi： 1S/C3H2BrClN2O2S/c4-2-3(7-1-6-2)10(5,8)9/h1H,(H,6,7)
• InChI Key： UEQKJPPYEUGWQS-UHFFFAOYSA-N
• SMILES： C1NC(Br)=C(S(Cl)(=O)=O)N=1

4-bromo-1H-imidazole-5-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-bromo-1H-imidazole-5-sulfonyl chloride

Introduction to 4-bromo-1H-imidazole-5-sulfonyl chloride (CAS No. 99903-04-5)

4-bromo-1H-imidazole-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 99903-04-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including a brominated imidazole core and a sulfonyl chloride functional group, make it a valuable building block for drug discovery and development.

The brominated imidazole moiety in 4-bromo-1H-imidazole-5-sulfonyl chloride is particularly noteworthy due to its ability to participate in various chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in the construction of complex molecular architectures. Additionally, the presence of the sulfonyl chloride group enhances its reactivity, allowing for facile introduction into nucleophilic substitution reactions. These properties have made it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on imidazole derivatives due to their broad spectrum of biological activities. Imidazole-based compounds have been shown to exhibit antimicrobial, anti-inflammatory, and antiviral properties, making them attractive candidates for drug development. Specifically, 4-bromo-1H-imidazole-5-sulfonyl chloride has been explored in the synthesis of inhibitors targeting enzymes involved in inflammatory processes. For instance, studies have demonstrated its utility in generating potent inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in the production of prostaglandins and are implicated in pain and inflammation.

The pharmaceutical industry has increasingly relied on 4-bromo-1H-imidazole-5-sulfonyl chloride as a key intermediate in the synthesis of small-molecule drugs. Its structural versatility allows for modifications at multiple positions, enabling the creation of libraries of compounds with tailored biological profiles. This flexibility has been particularly valuable in the development of kinase inhibitors, where imidazole derivatives have shown promise due to their ability to interact with ATP-binding pockets on target enzymes. Furthermore, the bromine atom serves as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, expanding the synthetic possibilities for drug candidates.

Recent advancements in computational chemistry have also highlighted the potential of 4-bromo-1H-imidazole-5-sulfonyl chloride in virtual screening campaigns. Molecular docking studies have identified its binding affinity to various protein targets, including those involved in cancer signaling pathways. For example, research has suggested that derivatives of this compound may inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. These findings underscore the importance of 4-bromo-1H-imidazole-5-sulfonyl chloride as a scaffold for developing targeted therapies.

The synthesis of 4-bromo-1H-imidazole-5-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination of an imidazole derivative followed by sulfonylation using chlorosulfonic acid or equivalent reagents. Optimizing reaction conditions is crucial to achieve high yields and purity, as impurities can affect downstream applications. Advances in green chemistry have also led to efforts to develop more sustainable synthetic routes for this compound, including solvent-free reactions and catalytic methods that minimize waste.

In conclusion, 4-bromo-1H-imidazole-5-sulfonyl chloride (CAS No. 99903-04-5) is a highly valuable intermediate in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications and biological applications, making it indispensable for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, the importance of this compound is expected to grow further.